molecular formula C17H13BrClNO4S B241353 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile

3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile

Cat. No. B241353
M. Wt: 442.7 g/mol
InChI Key: CJDSOPHNDUWQSN-AUWJEWJLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile, also known as BDMC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BDMC belongs to the class of acrylonitrile derivatives and has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile is not fully understood. However, studies have suggested that 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been found to activate the caspase pathway, which plays a crucial role in the induction of apoptosis. Additionally, 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been found to have various biochemical and physiological effects. Studies have shown that 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile can modulate the expression of various genes involved in cancer progression, inflammation, and immune response. Additionally, 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been found to reduce the production of reactive oxygen species (ROS), which are known to play a role in the development of various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, one of the limitations of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile. One area of research is the development of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile as a potential anti-cancer drug. Further studies are needed to determine the optimal dosage and administration route of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile for cancer treatment. Additionally, the potential use of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile as an anti-inflammatory and antimicrobial agent requires further investigation. Furthermore, the mechanism of action of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile needs to be elucidated to fully understand its biological activities. Finally, the development of more water-soluble derivatives of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile could overcome the limitations of its low solubility.

Synthesis Methods

The synthesis of 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile involves the reaction of 3-bromo-4,5-dimethoxybenzaldehyde with 4-chlorobenzene sulfonyl chloride and acrylonitrile in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile.

Scientific Research Applications

3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been extensively studied for its potential therapeutic applications. Studies have shown that 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile possesses anti-cancer, anti-inflammatory, and anti-microbial properties. 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been found to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. Additionally, 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. 3-(3-Bromo-4,5-dimethoxyphenyl)-2-[(4-chlorophenyl)sulfonyl]acrylonitrile has also been found to possess antimicrobial activity against various bacterial strains.

properties

Molecular Formula

C17H13BrClNO4S

Molecular Weight

442.7 g/mol

IUPAC Name

(Z)-3-(3-bromo-4,5-dimethoxyphenyl)-2-(4-chlorophenyl)sulfonylprop-2-enenitrile

InChI

InChI=1S/C17H13BrClNO4S/c1-23-16-9-11(8-15(18)17(16)24-2)7-14(10-20)25(21,22)13-5-3-12(19)4-6-13/h3-9H,1-2H3/b14-7-

InChI Key

CJDSOPHNDUWQSN-AUWJEWJLSA-N

Isomeric SMILES

COC1=C(C(=CC(=C1)/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)Cl)Br)OC

SMILES

COC1=C(C(=CC(=C1)C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl)Br)OC

Canonical SMILES

COC1=C(C(=CC(=C1)C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl)Br)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.